N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C18H20N4O3S/c1-13-2-8-16(9-3-13)26(23,24)22-14-4-6-15(7-5-14)25-18-17(12-19)20-10-11-21-18/h2-3,8-11,14-15,22H,4-7H2,1H3
• InChI Key: RYTPRDMDMCQITQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2CCC(CC2)OC3=NC=CN=C3C#N
• Molecular Formula: C18H20N4O3S
• Molecular Weight: 372.4 g/mol
• CAS No.: 2034318-02-8

Description

N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H20N4O3S and its molecular weight is 372.44. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Drug Design

COX-2 Inhibition for Anti-inflammatory and Anticancer Activities

Research has demonstrated that sulfonamide derivatives, structurally related to the given compound, have significant applications in medicinal chemistry, particularly as cyclooxygenase-2 (COX-2) inhibitors. A study by Hashimoto et al. (2002) on a series of 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives highlighted the synthesis and evaluation of compounds for their COX-2 and COX-1 inhibition abilities. The introduction of a fluorine atom in certain positions notably increased COX-1/COX-2 selectivity, leading to the identification of potent, highly selective, and orally active COX-2 inhibitors for the treatment of rheumatoid arthritis, osteoarthritis, and acute pain (Hashimoto et al., 2002).

Anticancer Effects and Carbonic Anhydrase Inhibition

Gul et al. (2018) synthesized new dibenzensulfonamides to explore anticancer drug candidates. These compounds showed cytotoxicity towards various tumor cell lines and significantly inhibited tumor-associated human carbonic anhydrase (hCA) IX and XII isoenzymes. Both apoptosis and autophagy pathways were induced in HCC1937 cells, indicating potential therapeutic applications in cancer treatment (Gul et al., 2018).

Chemical Synthesis

Novel Synthesis Methods

Anbarasan et al. (2011) developed a novel and convenient synthesis method for benzonitriles, employing N-Cyano-N-phenyl-p-methylbenzenesulfonamide as a cyanation reagent. This method allowed for the synthesis of various benzonitriles from aryl bromides, demonstrating the compound's utility in creating pharmaceutically relevant intermediates (Anbarasan et al., 2011).